N-butyl-5-(4-ethoxyphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: N-butyl-5-(4-ethoxyphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C20H24N4O2/c1-4-6-11-21-20(25)18-13-19-22-17(12-14(3)24(19)23-18)15-7-9-16(10-8-15)26-5-2/h7-10,12-13H,4-6,11H2,1-3H3,(H,21,25)
• InChI Key: SYELRBJXSXCIKT-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=NN2C(=CC(=NC2=C1)C3=CC=C(C=C3)OCC)C
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol

Description

N-butyl-5-(4-ethoxyphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-2-carboxamide, also known as BEMP, is a novel compound with potential therapeutic applications. BEMP belongs to the class of pyrazolopyrimidine derivatives and is a potent inhibitor of protein kinase R-like endoplasmic reticulum kinase (PERK), which is a key regulator of the unfolded protein response (UPR) pathway. The UPR pathway is activated in response to endoplasmic reticulum (ER) stress and plays a crucial role in maintaining cellular homeostasis.

Mechanism of Action

N-butyl-5-(4-ethoxyphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-2-carboxamide inhibits PERK by binding to the ATP-binding site of the kinase domain. PERK is a type I transmembrane protein kinase that is activated by ER stress and phosphorylates eukaryotic translation initiation factor 2 alpha (eIF2α), which leads to the attenuation of protein synthesis and the induction of UPR pathway. The inhibition of PERK by this compound prevents the phosphorylation of eIF2α and reduces ER stress-induced apoptosis.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects such as reducing ER stress-induced apoptosis, regulating glucose homeostasis, and improving lipid metabolism. This compound has also been shown to have anti-inflammatory effects by reducing the expression of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-butyl-5-(4-ethoxyphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-2-carboxamide has several advantages for lab experiments such as its high potency, selectivity, and specificity for PERK. However, this compound has some limitations such as its poor solubility in water and its potential cytotoxicity at high concentrations.

Future Directions

N-butyl-5-(4-ethoxyphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-2-carboxamide has several potential future directions such as further optimization of its chemical structure to improve its pharmacological properties, development of this compound-based therapeutics for various diseases, and elucidation of its precise mechanism of action. In addition, this compound can be used as a tool compound to study the UPR pathway and its role in various diseases.

Scientific Research Applications

N-butyl-5-(4-ethoxyphenyl)-7-methylpyrazolo[1,5-a]pyrimidine-2-carboxamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, neurodegenerative disorders, and metabolic disorders. The inhibition of PERK by this compound has been shown to reduce ER stress and improve cellular survival in cancer cells. This compound has also been shown to have neuroprotective effects by reducing ER stress-induced neuronal cell death. In addition, this compound has been studied for its potential role in regulating glucose homeostasis and lipid metabolism.